Cas no 2680676-21-3 (tert-butyl N-(3-cyano-5-methylthiophen-2-yl)carbamate)

• Product Name: tert-butyl N-(3-cyano-5-methylthiophen-2-yl)carbamate
• CAS No: 2680676-21-3
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5646668
• PubChem ID: 145536173
• Update Time: 2023-09-20

tert-butyl N-(3-cyano-5-methylthiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680676-21-3
• tert-butyl N-(3-cyano-5-methylthiophen-2-yl)carbamate
• EN300-28276555

• Inchi： 1S/C11H14N2O2S/c1-7-5-8(6-12)9(16-7)13-10(14)15-11(2,3)4/h5H,1-4H3,(H,13,14)
• InChI Key： REXHAYXLFGJKFP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C#N)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90.4Ų